methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate
Overview
Description
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate (MHDTC) is an important organic compound in the field of organic chemistry. It is a versatile synthetic intermediate that is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic materials. MHDTC is a versatile synthetic intermediate that can be used in a variety of synthesis processes. It is also a useful tool for studying the mechanism of action of various compounds.
Mechanism of Action
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has been shown to act as an inhibitor of various enzymes, including the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been linked to the reduction of inflammation and pain, as well as to the prevention of certain types of cancer. In addition, methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has been shown to act as an inhibitor of the enzyme aromatase, which is involved in the synthesis of estrogen. Inhibition of aromatase has been linked to the prevention of certain types of cancers, such as breast cancer.
Biochemical and Physiological Effects
methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, and to have anti-cancer effects. In addition, it has been shown to have anti-microbial and anti-fungal effects, and to have anti-oxidant effects.
Advantages and Limitations for Lab Experiments
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate is an excellent tool for laboratory experiments. It is readily available, has a low cost, and is easy to synthesize. In addition, it is a versatile synthetic intermediate that can be used in a variety of synthesis processes. However, it is important to note that methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate can be toxic in high concentrations, and should be handled with care.
Future Directions
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has a wide range of potential applications in the field of organic chemistry. Future research could focus on the development of new synthesis methods, the study of the mechanism of action of methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate, and the development of new compounds for use in medical research. In addition, further research on the biochemical and physiological effects of methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate could lead to new therapeutic applications. Finally, further research on the safety and efficacy of methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate could lead to new uses for this compound in the field of organic chemistry.
Synthesis Methods
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate is synthesized using a variety of methods, including the reaction of methyl bromide with aqueous sodium hydroxide, the reaction of methyl bromide with sodium hydroxide and bromoacetic acid, and the reaction of methyl bromide with sodium hydroxide and potassium carbonate. Each of these methods has advantages and disadvantages, and the choice of which method to use depends on the desired product.
Scientific Research Applications
Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic materials. It has also been used in the study of enzyme activity and the mechanism of action of various compounds. In addition, it has been used in the synthesis of organic compounds for use in medical research, such as the synthesis of compounds for use in cancer therapy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate involves the reaction of a thiol with an alpha, beta-unsaturated ester followed by oxidation and esterification.", "Starting Materials": [ "Methyl acrylate", "4-Mercapto-1,3-dithiole-2-thione", "Hydrogen peroxide", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: React methyl acrylate with 4-mercapto-1,3-dithiole-2-thione in the presence of sodium hydroxide to form methyl 4-mercapto-1,3-dithiole-2-thione-3-carboxylate.", "Step 2: Oxidize the thiol group in the intermediate product using hydrogen peroxide to form methyl 4-hydroxy-1,3-dithiole-2-thione-3-carboxylate.", "Step 3: Cyclize the intermediate product by heating it to form methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate.", "Step 4: Esterify the final product with methanol to obtain methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate." ] } | |
CAS RN |
1247216-52-9 |
Product Name |
methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate |
Molecular Formula |
C7H12O5S |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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